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Compound of Interest

Compound Name: Occidentalol

Cat. No.: B15194147

For Researchers, Scientists, and Drug Development Professionals

Introduction

Occidentalol, a naturally occurring sesquiterpenoid alcohol, has garnered interest within the
scientific community for its presence in various essential oils and its potential biological
activities. This technical guide provides a comprehensive overview of the physical and
chemical properties of occidentalol, detailed experimental protocols for its synthesis, and an
exploration of its biological activities and associated signaling pathways. The information
presented herein is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and natural product chemistry.

Physical and Chemical Properties

Occidentalol is a sesquiterpenoid with the molecular formula C1sH240.[1] Its properties are
summarized in the table below.
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Property Value Source
Molecular Formula C15H240 [1]
Molecular Weight 220.35 g/mol [1][2]

2-[(2R,4aR,8aS)-4a,8-

dimethyl-2,3,4,8a-tetrahydro-
IUPAC Name [1]
1H-naphthalen-2-yl]propan-2-

ol
CAS Number 473-17-6 [1]
Boiling Point 306.33 °C (estimated)
Water Solubility -4.25 (logl0WS) [2]
Octanol/Water Partition 3.696 (Crippen Calculated) 2]

Coefficient (logP)

Colorless oil that may solidify
Appearance [3]
at lower temperatures

Spectroscopic Data

The structural elucidation of occidentalol is supported by various spectroscopic technigues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a complete, publicly available peak list is not readily found in the searched literature, the
structure of occidentalol with its distinct proton and carbon environments would produce a
characteristic NMR spectrum. Generally, for a molecule of this nature, one would expect to see:

e 1H NMR: Signals in the aliphatic region (0.5-2.5 ppm) corresponding to the methyl and
methylene protons of the decalin ring system. Olefinic protons would appear in the downfield
region (around 5.5-6.0 ppm). The proton of the hydroxyl group would likely appear as a
broad singlet, with its chemical shift being concentration and solvent dependent.

e 13C NMR: A total of 15 carbon signals would be expected. The carbon bearing the hydroxyl
group would resonate in the 60-70 ppm region. Olefinic carbons would be found further
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downfield (120-140 ppm), and the aliphatic carbons of the ring system and methyl groups
would appear in the upfield region (10-60 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of occidentalol would be characterized by the following key absorptions:

A broad and strong absorption band in the region of 3200-3600 cm~? corresponding to the O-
H stretching vibration of the alcohol functional group.

e Strong C-H stretching vibrations just below 3000 cm~ for the sp? hybridized carbons and
potentially weaker C-H stretches just above 3000 cm~! for the sp2 hybridized carbons of the
double bonds.

e A C=C stretching absorption in the region of 1640-1680 cm™1.

C-O stretching vibration between 1000 and 1260 cm™1.

Mass Spectrometry (MS)

The electron ionization mass spectrum of occidentalol would show a molecular ion peak (M*)
at m/z 220. The fragmentation pattern would likely involve the loss of a water molecule (M* -
18) leading to a peak at m/z 202. Another prominent fragmentation would be the loss of the
isopropyl group or a methyl group from the isopropyl alcohol moiety. Alpha cleavage next to the
hydroxyl group is a common fragmentation pathway for alcohols.[4]

Experimental Protocols
Total Synthesis of (+)-Occidentalol

The total synthesis of (+)-Occidentalol has been achieved from (+)-dihydrocarvone. The
following is a summary of a reported synthetic route.

Step 1: Synthesis of Dihydrooccidentalol (4) Natural (+)-occidentalol is selectively
hydrogenated to produce dihydrooccidentalol.[3]

Step 2: Synthesis of Diol Mixture (5) Dihydrooccidentalol (4) undergoes hydroboration to yield
a mixture of diols.[3]
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Step 3: Oxidation to Hydroxy Ketone (7) The diol mixture (5) is oxidized using
bispyridinechromium(VI) oxide in methylene chloride. The initial product (6) is converted to the
more stable epimer (7) by filtration through alumina.[3]

Step 4: Synthesis of Unsaturated Alcohol (14) This step involves several transformations to
introduce the diene system.

Step 5: Bromination to Dibromide (15) The unsaturated alcohol (14) is treated with bromine in
carbon tetrachloride at 0°C to yield the dibromide (15).[3]

Step 6: Elimination to (+)-Occidentalol (1) The dibromide (15) is heated in 2,6-lutidine to
induce elimination and form (+)-Occidentalol.[3]

Biological Activity and Signaling Pathways

Occidentalol has been investigated for various biological activities, including antibacterial,
antifungal, and antioxidant effects. While specific signaling pathways for occidentalol are not
extensively detailed in the readily available literature, general mechanisms for these activities
by related terpenoids provide a basis for understanding its potential modes of action.

Antibacterial and Antifungal Activity

Essential oils containing occidentalol have demonstrated antibacterial and antifungal
properties. The mechanism of action for many terpenoids involves the disruption of the
microbial cell membrane.[5][6] This disruption can lead to increased membrane permeability,
leakage of intracellular components, and ultimately, cell death.

For antifungal activity, a plausible mechanism is the inhibition of ergosterol biosynthesis, a
critical component of the fungal cell membrane.[7][8] By disrupting this pathway, occidentalol
could compromise the integrity and function of the fungal cell membrane.

Occidentalol Inhibits Ergosterol Biosynthesis Pathway Mb Fungal Cell Membrane Integrity Leadsto Fungal Cell Death

Click to download full resolution via product page

Caption: Putative antifungal mechanism of Occidentalol.
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Antioxidant Activity

The antioxidant activity of terpenoids like occidentalol is often attributed to their ability to
scavenge free radicals and to modulate endogenous antioxidant defense systems. One of the
key signaling pathways involved in the cellular antioxidant response is the Nrf2-ARE (Nuclear
factor erythroid 2-related factor 2-Antioxidant Response Element) pathway.[9]

Upon exposure to oxidative stress, Nrf2 translocates to the nucleus and binds to the ARE,
leading to the upregulation of a battery of antioxidant and cytoprotective genes. It is plausible
that occidentalol could exert its antioxidant effects by activating this pathway.
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Caption: Proposed antioxidant mechanism via the Nrf2 pathway.
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Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of occidentalol, along with insights into its synthesis and potential biological activities. The
provided information aims to facilitate further research and development of this interesting
natural product. Future studies are warranted to fully elucidate the specific signaling pathways
modulated by occidentalol and to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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